Cas no 1448870-01-6 (Ethanol, 2-[(5-bromo-4-methoxy-2-pyrimidinyl)methylamino]-)

• Product Name: Ethanol, 2-[(5-bromo-4-methoxy-2-pyrimidinyl)methylamino]-
• CAS No: 1448870-01-6
• MF: C₈H₁₂BrN₃O₂
• MW: 262.10378074646
• CID: 2133973
• Update Time: 2023-11-19

Ethanol, 2-[(5-bromo-4-methoxy-2-pyrimidinyl)methylamino]- Chemical and Physical Properties

Names and Identifiers

• 2-[(5-bromo-4-methoxy-2-pyrimidinyl)methylamino]Ethanol
• IZYOPUUROQOICZ-UHFFFAOYSA-N
• 2-[(5-Bromo-4-methoxy-pyrimidin-2-yl)-methyl-amino]-ethanol
• Ethanol, 2-[(5-bromo-4-methoxy-2-pyrimidinyl)methylamino]-
• CID 86707761

• Inchi： 1S/C8H12BrN3O2/c1-12(3-4-13)8-10-5-6(9)7(11-8)14-2/h5,13H,3-4H2,1-2H3
• InChI Key： IZYOPUUROQOICZ-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1OC)N(C)CCO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 173
• Topological Polar Surface Area: 58.5

Experimental Properties

• Density: 1.559±0.06 g/cm3(Predicted)
• Boiling Point: 390.9±52.0 °C(Predicted)
• pka: 14.22±0.10(Predicted)